Cas no 2408935-78-2 (rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea)

• Product Name: rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea
• CAS No: 2408935-78-2
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5859859
• PubChem ID: 165694649
• Update Time: 2025-10-29

rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea
• EN300-7539341
• 2408935-78-2

• Inchi： 1S/C11H18N4O2/c1-2-15-7-9(6-14-15)10-8(3-4-17-10)5-13-11(12)16/h6-8,10H,2-5H2,1H3,(H3,12,13,16)/t8-,10+/m0/s1
• InChI Key： MUNCWDGPPYSVGK-WCBMZHEXSA-N
• SMILES： O1CC[C@@H](CNC(N)=O)[C@@H]1C1C=NN(CC)C=1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.2Ų

Additional information on rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea

Chemical Profile of rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea (CAS No. 2408935-78-2)

Rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2408935-78-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug development.

The molecular structure of rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea features a pyrazole ring linked to an oxolane moiety, which is further connected to a urea group. This arrangement creates a multifaceted scaffold that interacts with biological targets in diverse ways. The stereochemistry of the molecule, particularly the (2R,3S) configuration, plays a crucial role in determining its pharmacological properties and potential therapeutic applications.

In recent years, there has been growing interest in the development of heterocyclic compounds due to their wide range of biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The presence of the 1-ethyl-1H-pyrazol-4-yl group in rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea suggests that this compound may possess similar properties, making it a valuable candidate for further investigation.

The urea group in the molecular structure is known to be a key pharmacophore in many bioactive molecules. Urea-based compounds often exhibit strong binding interactions with biological targets, which can lead to potent therapeutic effects. The combination of the urea group with the pyrazole and oxolane moieties in rac-{[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl}urea may contribute to its unique pharmacological profile and potential applications in drug discovery.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of pharmaceutical compounds. The specific arrangement of atoms in rac-{[(2R,3S)-2-(1H-pyrazol4-yI)oxolan~3-yI)methvl}urea influences how it interacts with enzymes and receptors in the body. This precise stereochemical control is essential for optimizing drug efficacy and minimizing side effects. The (ZRS)-configuration at the chiral centers ensures that the compound has a specific three-dimensional shape that can be tailored to fit particular biological targets.

Research into rac-{[(ZR,S)-Z-(l~thyl-lH-pyrazol~4-yI)oxo Ian~3-yI)methvl}urea has revealed several intriguing properties. Preliminary studies suggest that this compound may exhibit antioxidant and anti-inflammatory activities. These effects are particularly relevant given the increasing recognition of oxidative stress and inflammation as key factors in various diseases. The ability of this molecule to modulate these pathways could make it a valuable therapeutic agent for conditions such as neurodegenerative disorders and chronic inflammatory diseases.

Additionally, there is growing evidence suggesting that rac-{[(ZRS)-Z-(l~thyl-lH-pyrazol~4-yI)oxo Ian~3-yI)methvl}urea may have anticancer potential. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates compared to normal cells. By targeting these specific mechanisms, this compound could interfere with cancer cell growth and survival. Further research is needed to fully elucidate its mechanism of action and potential applications in oncology.

The synthesis of rac-{[(ZRS)-Z-(l~thyl-lH-pyrazol~4-yI)oxo Ian~3-yI)methvl}urea presents several challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis and chiral resolution are essential for obtaining the desired stereochemical configuration. These methods ensure that the final product has the correct spatial arrangement of atoms, which is critical for its biological activity.

In conclusion, rac-{[(ZRS)-Z-(l~thyl-lH-pyrazol~4-yI)oxo Ian~3-yI)methvl}urea (CAS No. 2408935782) is a promising pharmaceutical compound with a unique structural framework that exhibits various biological activities. Its potential applications in treating conditions such as inflammation, oxidative stress, and cancer make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like rac-{[(ZRS)-Z-(l~thyl-lH-pyrazol~4-yI)oxo Ian~3-yI)methvl}urea will play an increasingly important role in shaping the future of medicine.